Cas no 207226-32-2 (3,5-Di-Tert-Butyl-4-Hydroxybenzaldehyde Hemi-Hydrate)

• Product Name: 3,5-Di-Tert-Butyl-4-Hydroxybenzaldehyde Hemi-Hydrate
• CAS No: 207226-32-2
• MF: C₃₀H₄₆O₅
• MW: 486.683249950409
• MDL: MFCD00149572
• CID: 252534
• PubChem ID: 24848468
• Update Time: 2025-04-19

3,5-Di-Tert-Butyl-4-Hydroxybenzaldehyde Hemi-Hydrate Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-,hydrate (2:1)
• 3,5-DI-TERT-BUTYL-4-HYDROXYBENZALDEHYDE HEMIHYDRATE
• 3,5-ditert-butyl-4-hydroxybenzaldehyde,hydrate
• 3,5-ditert-butyl-4-oxidanyl-benzaldehyde hydrate
• 3,5-ditert-butyl-4-hydroxybenzaldehyde hydrate
• SCHEMBL1502204
• 3, 5-ditert-butyl-4-hydroxybenzaldehyde;hydrate
• A814836
• 3,5-bis(1,1-dimethylethyl)-4-hydroxybenzaldehyde hemihydrate
• 3,5-ditert-butyl-4-hydroxybenzaldehyde;hydrate
• Benzaldehyde, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, hydrate (2:1)
• AKOS015963854
• 3,5-dDitert-but3,5-ditert-butyl-4-hydroxybenzaldehyde,hydrateyl-4-hydroxybenzaldehyde hydrate
• 3,5-Di-tert-butyl-4-hydroxybenzaldehyde--water (2/1)
• 3,5-di-t-butyl-4-hydroxybenzaldehyde hemihydrate
• IFSUWDPXRKXDGW-UHFFFAOYSA-N
• 3,5-Di-tert-butyl-4-hydroxybenzaldehyde hemihydrate, 99%
• DTXSID00669999
• 207226-32-2
• bis(3,5-di-tert-butyl-4-hydroxybenzaldehyde) hydrate
• DB-045349
• 3,5-Di-Tert-Butyl-4-Hydroxybenzaldehyde Hemi-Hydrate

• MDL： MFCD00149572
• Inchi： 1S/2C15H22O2.H2O/c2*1-14(2,3)11-7-10(9-16)8-12(13(11)17)15(4,5)6;/h2*7-9,17H,1-6H3;1H2
• InChI Key： IFSUWDPXRKXDGW-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C=O)=CC=1C(C)(C)C)C(C)(C)C.OC1C(=CC(C=O)=CC=1C(C)(C)C)C(C)(C)C.O

Computed Properties

• Exact Mass: 252.17300
• Monoisotopic Mass: 486.33452456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 246
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: nothing
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 187-189 °C (lit.)
• Solubility: ethanol: soluble50mg/mL, clear to slightly hazy (yellow to orange to light red-brown)
• PSA: 46.53000
• LogP: 3.73540
• Solubility: Not determined

3,5-Di-Tert-Butyl-4-Hydroxybenzaldehyde Hemi-Hydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes